Cas no 1805419-56-0 (3-(Difluoromethyl)-2-iodo-6-nitro-5-(trifluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-2-iodo-6-nitro-5-(trifluoromethyl)pyridine
• CAS No: 1805419-56-0
• MF: C₇H₂F₅IN₂O₂
• MW: 367.999471187592
• CID: 4893878
• Update Time: 2025-10-19

3-(Difluoromethyl)-2-iodo-6-nitro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-6-nitro-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2F5IN2O2/c8-4(9)2-1-3(7(10,11)12)6(15(16)17)14-5(2)13/h1,4H
• InChI Key： CEOSXFZILLYFDU-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C(F)(F)F)C([N+](=O)[O-])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 3.2
• Topological Polar Surface Area: 58.7

Additional information on 3-(Difluoromethyl)-2-iodo-6-nitro-5-(trifluoromethyl)pyridine

Professional Introduction to 3-(Difluoromethyl)-2-iodo-6-nitro-5-(trifluoromethyl)pyridine (CAS No. 1805419-56-0)

3-(Difluoromethyl)-2-iodo-6-nitro-5-(trifluoromethyl)pyridine, identified by its CAS number 1805419-56-0, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and applications in drug development.

The structural features of 3-(difluoromethyl)-2-iodo-6-nitro-5-(trifluoromethyl)pyridine make it a particularly intriguing molecule for synthetic chemists and biologists. The presence of multiple fluorinated groups, specifically difluoromethyl and trifluoromethyl, as well as the incorporation of an iodo substituent and a nitro group, endows the compound with unique electronic and steric properties. These features are not only crucial for its reactivity in chemical transformations but also contribute to its potential pharmacological effects.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds with therapeutic potential. Pyridine derivatives, in particular, have been extensively studied due to their role as key scaffolds in numerous pharmacologically active agents. Among these derivatives, 3-(difluoromethyl)-2-iodo-6-nitro-5-(trifluoromethyl)pyridine stands out due to its complex and multifaceted structure.

The difluoromethyl group is a well-known pharmacophore that enhances the metabolic stability and lipophilicity of drug candidates. Its incorporation into the pyridine core of this compound suggests that it may exhibit improved pharmacokinetic properties compared to related analogs lacking this moiety. Similarly, the trifluoromethyl group is another common pharmacophore that is often used to modulate the binding affinity and selectivity of drug molecules.

The iodo substituent at the 2-position provides a handle for further chemical modifications through cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are widely employed in medicinal chemistry to introduce diverse functional groups into complex molecular frameworks. The presence of a nitro group at the 6-position adds another layer of reactivity, as nitro compounds can be reduced to amine derivatives under appropriate conditions.

The combination of these structural elements makes 3-(difluoromethyl)-2-iodo-6-nitro-5-(trifluoromethyl)pyridine a versatile building block for the synthesis of novel bioactive compounds. Researchers have leveraged its unique properties to develop new drugs targeting various therapeutic areas, including oncology, inflammation, and infectious diseases.

In the realm of oncology research, pyridine derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation and survival. The electron-withdrawing nature of the nitro group and the fluorinated substituents can enhance the binding affinity of these compounds to their biological targets. Additionally, the iodine atom provides a site for further derivatization, allowing for the creation of more complex molecules with improved efficacy and selectivity.

Recent studies have highlighted the potential of 3-(difluoromethyl)-2-iodo-6-nitro-5-(trifluoromethyl)pyridine as a precursor for developing novel anti-inflammatory agents. The fluorinated groups are known to modulate inflammatory pathways by affecting enzyme activity and receptor binding. Furthermore, the nitro group can be converted into an amine, which is a common pharmacophore in anti-inflammatory drugs.

The compound's structural features also make it an attractive candidate for antiviral drug development. Pyridine derivatives have been shown to interfere with viral replication by inhibiting key enzymes involved in viral polymerization and transcription. The presence of multiple fluorinated groups enhances the stability of these compounds against metabolic degradation, thereby improving their therapeutic window.

The synthetic methodologies employed in the preparation of 3-(difluoromethyl)-2-iodo-6-nitro-5-(trifluoromethyl)pyridine are another area of active research. Chemists have developed efficient synthetic routes that involve multi-step organic transformations, including halogenation, nitration, and fluorination reactions. These synthetic strategies not only provide access to this compound but also serve as models for the preparation of other structurally related pyridine derivatives.

The use of computational chemistry techniques has further advanced our understanding of the reactivity and pharmacological properties of this compound. Molecular modeling studies have been instrumental in predicting how different substituents affect the electronic structure and binding interactions of 3-(difluoromethyl)-2-iodo-6-nitro-5-(trifluoromethyl)pyridine with biological targets. These insights have guided the design of more potent and selective drug candidates.

In conclusion, 3-(Difluoromethyl)-2-iodo-6-nitro-5-(trifluoromethyl)pyridine (CAS No. 1805419-56-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and synthetic strategies for this compound, underscoring its importance in modern drug discovery efforts.